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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of C-Flex® thermoplastic

elastomer (TPE) tubing, its formulations, and its applications in biopharmaceutical purification

processes. Detailed protocols for common operations are included to facilitate seamless

integration into your workflows.

Introduction to C-Flex® Tubing
C-Flex® is a unique, patented thermoplastic elastomer specifically engineered to meet the

stringent demands of the pharmaceutical and biopharmaceutical industries.[1] It offers a

reliable and versatile solution for fluid transfer in a variety of purification operations, including

cell culture, fermentation, chromatography, and sterile filtration.[2][3] C-Flex® tubing is known

for its excellent pump life, low extractables and leachables profile, and compatibility with a wide

range of chemicals and sterilization methods.[4][5] It is a critical component in single-use

systems, enabling aseptic connections and disconnections through heat sealing and welding.

[3][6]

Key Features and Benefits:

Biocompatibility: Complies with USP Class VI and ISO 10993 standards, ensuring product

and patient safety.[4][7]
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Sterilization Compatibility: Can be sterilized by gamma irradiation, X-ray, and autoclave.[3][4]

Note that repeated autoclaving may cause deterioration.[2]

Weldability and Sealability: Allows for aseptic connections and disconnections, crucial for

maintaining sterility in single-use systems.[3][4]

Low Permeability: Significantly less permeable than silicone tubing, protecting sensitive

fluids from gas ingress.[4]

Smooth Inner Bore: Minimizes particle entrapment and facilitates efficient fluid flow.[2]

Wide Temperature Range: Remains flexible over a broad temperature range, from -45°C to

135°C (-50°F to 275°F).[4]

Animal-Derived Component-Free (ADCF): Most formulations are ADCF, reducing the risk of

contamination.[4][8]

C-Flex® Formulations
Several C-Flex® formulations are available to suit specific application needs. The choice of

formulation depends on factors such as the required pump life, transparency, and intended use.

C-Flex® 072: An opaque tubing ideal for high-performance peristaltic pump applications

where light sensitivity is a concern.[4][9] It offers excellent durability and pumping efficiency.

[4]

C-Flex® 082 and 374: Translucent formulations that allow for visualization of fluid flow.[9][10]

C-Flex® 374 is a widely used general-purpose tubing for fluid transfer, welding, and sealing.

[4]

C-Flex® ULTRA: Specifically designed for demanding peristaltic pumping applications,

offering extended pump life and low spallation.[5][11]

C-Flex® Braided: A braid-reinforced tubing for applications requiring higher pressure

resistance.[12]
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Data Presentation: Physical Properties of C-Flex®
Formulations
The following table summarizes the typical physical properties of common C-Flex®

formulations. This data is essential for selecting the appropriate tubing for your specific

application.
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Propert
y

ASTM
Method

C-Flex®
374
(Pre-
Gamma)

C-Flex®
374
(Post-
Gamma)

C-Flex®
072
(Pre-
Gamma)

C-Flex®
072
(Post-
Gamma)

C-Flex®
082
(Pre-
Gamma)

C-Flex®
082
(Post-
Gamma)

Duromet

er, Shore

A

D2240 59 59 65 63 59 60

Tensile

Strength,

psi

D412 800 800 1105 1065 900 950

Elongatio

n at

Break, %

D412 720 740 785 835 740 780

Tensile

Modulus

@ 100%,

psi

D412 230 215 270 275 240 230

Graves

Tear

Strength,

pli

D624 155 155 155 152 150 160

Compres

sion Set,

%

D395B 25 23 43 46 53 55

Water

Absorptio

n, %

D570 0.004 0.009 0.006 0.009 0.017 0.009

Brittle

Point, °C
D746 -60 -68 -67 -69 -60 -58

Data sourced from product literature.[1][13] Values are typical and may vary.
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Chemical Compatibility
C-Flex® tubing exhibits broad chemical compatibility, making it suitable for a wide range of

biopharmaceutical media. The following table provides a general guideline for chemical

resistance. It is crucial to perform specific compatibility tests for critical applications.[14]

Chemical Class Compatibility Rating

Acids, Dilute/Weak A - Excellent

Acids, Strong/Concentrated A - Excellent

Bases, Dilute/Weak A - Excellent

Bases, Strong/Concentrated A - Excellent

Alcohols C - Fair

Aldehydes B - Good

Esters D - Severe Effect

Ketones D - Severe Effect

Hydrocarbons, Aliphatic D - Severe Effect

Hydrocarbons, Aromatic D - Severe Effect

Rating Key:[14][15]

A: Excellent (No effect)

B: Good (Minor effect, slight corrosion or discoloration)

C: Fair (Moderate effect, not recommended for continuous use)

D: Severe Effect (Not recommended for use)

This table is for general guidance only. Users should conduct their own tests to ensure

compatibility with specific fluids and operating conditions.[14]
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Experimental Protocols
The following protocols provide detailed methodologies for key experiments and operations

involving C-Flex® tubing.

Peristaltic pumps are commonly used for fluid transfer in bioprocessing. C-Flex® tubing,

particularly formulations 072 and ULTRA, are designed for extended use in these pumps.[4][5]

Objective: To perform reliable and sterile fluid transfer using a peristaltic pump with C-Flex®

tubing.

Materials:

Peristaltic pump with appropriate pump head

Pre-sterilized C-Flex® tubing of the desired formulation and dimensions

Sterile connectors and fittings

Source and destination vessels (e.g., bioreactor, media bag)

Flow meter (optional)

Pressure gauge (optional)

Procedure:

Tubing Selection: Choose the appropriate C-Flex® formulation and size for your application.

Ensure the inner diameter (ID) and outer diameter (OD) are compatible with the pump head.

Installation: Aseptically install the pre-sterilized C-Flex® tubing into the pump head, following

the manufacturer's instructions. Ensure the tubing is correctly seated and not twisted.

System Assembly: Connect the tubing to the source and destination vessels using sterile

connectors.

Priming: Prime the tubing by running the pump at a low speed until the fluid has filled the

entire line.
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Operation: Set the desired flow rate on the pump. Monitor the system for any leaks or

anomalies.

Monitoring Pump Life: For long-term operations, periodically inspect the tubing for signs of

wear, such as flattening, cracking, or spalling. C-Flex® ULTRA has been shown to have an

exceptional pump life, exceeding 1,400 hours in some tests.[5][11]

Shutdown: Once the fluid transfer is complete, stop the pump and aseptically disconnect the

tubing.

Source Vessel Peristaltic Pump
(with C-Flex® Tubing)

Fluid Inlet
Destination Vessel

Fluid Outlet

Click to download full resolution via product page

Peristaltic Pump Setup

Aseptic welding and sealing are critical for maintaining a closed system in single-use

purification workflows. C-Flex® tubing is designed for reliable thermal welding and sealing.[3]

[4]

Objective: To create a sterile connection or disconnection in a C-Flex® tubing line.

Materials:

Sterile tube welder or sealer

C-Flex® tubing to be welded or sealed

Isopropyl alcohol (70%) for cleaning

Procedure for Welding:

Preparation: Ensure the tube welder is clean and has reached the correct operating

temperature.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.biospace.com/b-saint-gobain-b-s-new-c-flex-ultra-pump-tubing-for-biopharmaceutical-applications-outperforms-the-competition
https://www.bioprocessonline.com/doc/c-flex-ultra-pump-tubing-0001
https://www.benchchem.com/product/b1167309?utm_src=pdf-body-img
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://liquidyneusa.com/products/c-flex-biopharmaceutical-tubing-tpe
https://www.biopharm.saint-gobain.com/components/fluid-transfer/c-flex-biopharmaceutical-tubing
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.benchchem.com/product/b1167309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tubing Placement: Insert the two ends of the C-Flex® tubing to be welded into the tube

holder of the welder.

Welding Cycle: Initiate the automated welding cycle. The welder will cut the tubing ends with

a heated blade and then join the fresh ends to form a sterile weld.

Inspection: After the cycle is complete, carefully remove the welded tubing and inspect the

weld for integrity.

Procedure for Sealing:

Preparation: Ensure the tube sealer is clean and at the appropriate temperature.

Tubing Placement: Place the C-Flex® tubing into the sealing jaws.

Sealing: Activate the sealer to create a permanent, leak-proof seal.

Disconnection: The sealed portion of the tubing can then be cut to create a sterile

disconnection.

Pre-Welding

C-Flex® Tubing 1

Sterile Tube Welder

C-Flex® Tubing 2

Single, Sterile
Welded Tubing Line

Click to download full resolution via product page

Aseptic Welding Process
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Understanding the E&L profile of tubing is critical for regulatory compliance and ensuring

product purity.[16][17]

Objective: To perform a preliminary assessment of potential extractables from C-Flex® tubing.

Materials:

C-Flex® tubing sample

Extraction solvents (e.g., ethanol/water, acidic and basic solutions)

Incubator or water bath

Analytical instrumentation (e.g., HPLC, GC-MS, LC-MS)

Procedure:

Sample Preparation: Cut a known length and surface area of the C-Flex® tubing.

Extraction: Immerse the tubing sample in a selected extraction solvent in a sealed container.

The ratio of the surface area of the tubing to the volume of the solvent should be recorded. A

typical ratio is 6 cm²/mL.[18]

Incubation: Incubate the sample under controlled conditions of time and temperature (e.g.,

40°C for 70 days) to simulate worst-case contact scenarios.[18]

Analysis: Analyze the extraction solvent for any compounds that have leached from the

tubing using appropriate analytical techniques.

Data Interpretation: Identify and quantify the extracted compounds. This information can be

used to assess the potential risk to the final product.

Note: This is a simplified protocol. A full E&L study should be designed and executed in

consultation with regulatory guidelines.
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C-Flex® Tubing Sample

Incubation
(Time & Temperature)

Extraction Solvent

Analytical Testing
(LC-MS, GC-MS) E&L Report

Click to download full resolution via product page

Extractables & Leachables Workflow

Applications in Purification Operations
C-Flex® tubing is integral to various downstream purification steps.

Chromatography: Used for transferring buffers and product streams to and from

chromatography columns. Its low protein binding characteristics are advantageous in this

application.[8]

Sterile Filtration: C-Flex® tubing is commonly used in single-use assemblies with capsule

filters for sterile filtration of bulk drug substances and final drug products.[6]

Buffer and Media Preparation: Its chemical resistance makes it suitable for the preparation

and transfer of a wide range of buffers and cell culture media.[2][3]

Conclusion
C-Flex® TPE tubing offers a robust and reliable solution for a multitude of fluid handling tasks

in biopharmaceutical purification. Its well-characterized physical and chemical properties,

combined with its compatibility with common sterilization and connection technologies, make it

a preferred choice for researchers, scientists, and drug development professionals. By

understanding the different formulations and following the outlined protocols, users can

effectively integrate C-Flex® tubing into their purification workflows to ensure product quality

and process efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1167309?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

